Cas no 1798485-15-0 (2-[4-(2-chlorophenyl)piperazine-1-carbonyl]-6-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 2-[4-(2-chlorophenyl)piperazine-1-carbonyl]-6-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1798485-15-0
• MF: C₁₈H₁₈ClN₅O₂
• MW: 371.820822238922
• CID: 5407425
• Update Time: 2025-10-13

2-[4-(2-chlorophenyl)piperazine-1-carbonyl]-6-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(2-Chlorophenyl)-1-piperazinyl]carbonyl]-6-methylpyrazolo[1,5-a]pyrazin-4(5H)-one
• 2-[4-(2-chlorophenyl)piperazine-1-carbonyl]-6-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C18H18ClN5O2/c1-12-11-24-16(17(25)20-12)10-14(21-24)18(26)23-8-6-22(7-9-23)15-5-3-2-4-13(15)19/h2-5,10-11H,6-9H2,1H3,(H,20,25)
• InChI Key： HHWGDZMNXDPNJR-UHFFFAOYSA-N
• SMILES： C12=CC(C(N3CCN(C4=CC=CC=C4Cl)CC3)=O)=NN1C=C(C)NC2=O

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.1±50.0 °C(Predicted)
• pka: 11.50±0.40(Predicted)

Additional information on 2-[4-(2-chlorophenyl)piperazine-1-carbonyl]-6-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

2-[4-(2-chlorophenyl)piperazine-1-carbonyl]-6-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one: A Comprehensive Overview

The compound CAS No. 1798485-15-0, also known as 2-[4-(2-chlorophenyl)piperazine-1-carbonyl]-6-methyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolo[1,5-a]pyrimidinones, which have been extensively studied for their biological activities. The structure of this molecule is characterized by a pyrazolo[1,5-a]pyrimidinone core, a piperazine ring substituted with a 2-chlorophenyl group, and a methyl group at the 6-position of the pyrazolo ring.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazolo[1,5-a]pyrimidinone core followed by the introduction of the piperazine moiety and subsequent substitution reactions. Recent advancements in synthetic methodology have enabled researchers to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. The use of microwave-assisted synthesis and continuous flow reactors has further streamlined the production process, making it more efficient and scalable for potential pharmaceutical applications.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have shown that it exhibits potent inhibitory activity against various kinases, making it a promising candidate for anti-cancer drug development. The presence of the piperazine ring and the chlorophenyl group contributes significantly to its binding affinity and selectivity towards specific kinase targets. Recent research has also highlighted its ability to modulate cellular signaling pathways involved in tumor growth and metastasis.

In addition to its kinase inhibitory properties, this compound has demonstrated anti-inflammatory and anti-proliferative effects in vitro. These findings suggest its potential application in treating inflammatory diseases and other conditions characterized by excessive cell proliferation. The methyl group at the 6-position plays a crucial role in stabilizing the molecule's conformation, thereby enhancing its bioavailability and pharmacokinetic properties.

The structural features of this compound also make it an attractive scaffold for further drug design and optimization. Researchers have explored various substitution patterns on both the pyrazolo ring and the piperazine moiety to enhance its therapeutic potential. For instance, substituting the chlorophenyl group with other electron-withdrawing or donating groups has been shown to modulate its activity against different targets.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed its molecular structure and purity, which are critical for ensuring reproducible biological activity results. The development of robust analytical methods has also facilitated quality control during preclinical studies.

In conclusion, CAS No. 1798485-15-0 represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its therapeutic applications, this compound holds great promise for addressing unmet medical needs in oncology and other therapeutic areas.